Cas no 2679932-45-5 ((2S)-2-{(benzyloxy)carbonylamino}-3-4-(triethylsilyl)phenylpropanoic acid)

• Product Name: (2S)-2-{(benzyloxy)carbonylamino}-3-4-(triethylsilyl)phenylpropanoic acid
• CAS No: 2679932-45-5
• MF: C₂₃H₃₁NO₄Si
• MW: 413.582047700882
• CID: 5618928
• PubChem ID: 165930044
• Update Time: 2025-06-13

(2S)-2-{(benzyloxy)carbonylamino}-3-4-(triethylsilyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679932-45-5
• (2S)-2-{[(benzyloxy)carbonyl]amino}-3-[4-(triethylsilyl)phenyl]propanoic acid
• EN300-28303743
• (2S)-2-{(benzyloxy)carbonylamino}-3-4-(triethylsilyl)phenylpropanoic acid

• Inchi： 1S/C23H31NO4Si/c1-4-29(5-2,6-3)20-14-12-18(13-15-20)16-21(22(25)26)24-23(27)28-17-19-10-8-7-9-11-19/h7-15,21H,4-6,16-17H2,1-3H3,(H,24,27)(H,25,26)/t21-/m0/s1
• InChI Key： UZFRMDRXKFSCDV-NRFANRHFSA-N
• SMILES： [Si](C1C=CC(C[C@@H](C(=O)O)NC(=O)OCC2C=CC=CC=2)=CC=1)(CC)(CC)CC

Computed Properties

• Exact Mass: 413.20223500g/mol
• Monoisotopic Mass: 413.20223500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S)-2-{(benzyloxy)carbonylamino}-3-4-(triethylsilyl)phenylpropanoic acid

Introduction to (2S)-2-{(benzyloxy)carbonylamino}-3-4-(triethylsilyl)phenylpropanoic Acid (CAS No. 2679932-45-5)

Compound with the CAS number 2679932-45-5 and the product name (2S)-2-{(benzyloxy)carbonylamino}-3-4-(triethylsilyl)phenylpropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in drug development and synthetic biology.

The molecular structure of this compound features a chiral center at the (2S) position, which is a critical factor in its biological activity. The presence of a benzyloxy carbonylamino group and a triethylsilylphenyl moiety further enhances its pharmacological properties. These structural elements contribute to its stability, solubility, and bioavailability, making it an attractive candidate for further research and development.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The compound (2S)-2-{(benzyloxy)carbonylamino}-3-4-(triethylsilyl)phenylpropanoic acid exemplifies this trend, as it has been extensively studied for its potential role in various therapeutic applications.

One of the most promising areas of research involving this compound is its application as a building block in the synthesis of more complex pharmaceutical agents. The benzyloxy carbonylamino group serves as a versatile handle for further functionalization, allowing chemists to tailor the molecule for specific biological targets. This flexibility has made it a valuable tool in medicinal chemistry.

The triethylsilylphenyl moiety adds another layer of complexity to the compound's structure, contributing to its unique electronic properties. This feature has been exploited in various synthetic pathways, enabling the efficient preparation of other pharmacologically active compounds. The combination of these structural elements makes this compound a multifaceted tool for drug discovery.

Recent studies have also highlighted the potential of this compound in the treatment of neurological disorders. Its chiral nature and ability to interact with specific biological targets have made it a candidate for developing novel therapeutics for conditions such as Alzheimer's disease and Parkinson's disease. These studies have shown that the compound can modulate key enzymatic pathways involved in these disorders, offering hope for new treatment strategies.

In addition to its applications in neurological disorders, (2S)-2-{(benzyloxy)carbonylamino}-3-4-(triethylsilyl)phenylpropanoic acid has shown promise in other therapeutic areas as well. Research has indicated that it may have anti-inflammatory properties, making it a potential candidate for treating conditions such as rheumatoid arthritis. Furthermore, its ability to inhibit certain enzymes has led to investigations into its potential use in cancer therapy.

The synthesis of this compound involves several sophisticated chemical transformations, showcasing the expertise required in modern pharmaceutical chemistry. The process typically begins with the preparation of key intermediates, followed by stereocontrolled reactions to establish the (2S) configuration. The introduction of the benzyloxy carbonylamino group and the triethylsilylphenyl moiety are critical steps that require precise control to ensure high yield and purity.

The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has been instrumental in characterizing this compound and understanding its reactivity. These tools provide detailed insights into the molecular structure and dynamics, which are essential for optimizing its pharmacological properties.

In conclusion, the compound with CAS number 2679932-45-5, known as (2S)-2-{(benzyloxy)carbonylamino}-3-4-(triethylsilyl)phenylpropanoic acid, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications make it a valuable asset in drug development. Further research is warranted to fully explore its potential in various therapeutic areas.